Cas no 408492-26-2 (2-(3,5-Dibromophenyl) 4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(3,5-Dibromophenyl) 4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 408492-26-2
• MF: C₁₂H₁₅BBr₂O₂
• MW: 361.865302324295
• MDL: MFCD12407202
• CID: 1006219
• PubChem ID: 53429047
• Update Time: 2025-05-20

2-(3,5-Dibromophenyl) 4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dibromophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 3,5-Dibromophenylboronic acid pinacol ester
• AMTB538
• DTXSID50700028
• AS-2571
• 408492-26-2
• 2-(3,5-DIBROMOPHENYL) 4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
• CS-0175566
• E85424
• SCHEMBL14907354
• A914350
• MFCD12407202
• AKOS025392322
• EN300-7405731
• 1,3,2-Dioxaborolane, 2-(3,5-dibromophenyl)-4,4,5,5-tetramethyl-
• DTXCID10650777
• 2-(3,5-Dibromophenyl) 4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD12407202
• Inchi： 1S/C12H15BBr2O2/c1-11(2)12(3,4)17-13(16-11)8-5-9(14)7-10(15)6-8/h5-7H,1-4H3
• InChI Key： WJYKUCWENIHKOC-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(B2OC(C)(C)C(C)(C)O2)C=1)Br

Computed Properties

• Exact Mass: 359.95300
• Monoisotopic Mass: 359.95319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46000
• LogP: 3.51080

2-(3,5-Dibromophenyl) 4,4,5,5-tetramethyl-1,3,2-dioxaborolane Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-(3,5-Dibromophenyl) 4,4,5,5-tetramethyl-1,3,2-dioxaborolane

2-(3,5-Dibromophenyl) 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 408492-26-2): An Overview of Its Synthesis, Applications, and Recent Advances

2-(3,5-Dibromophenyl) 4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 408492-26-2) is a versatile organic compound that has gained significant attention in the fields of synthetic chemistry and medicinal chemistry. This compound belongs to the class of boronic esters and is widely used as a building block in the synthesis of complex organic molecules and pharmaceuticals. Its unique chemical structure and reactivity make it an essential reagent in various chemical reactions, particularly in the development of new drugs and materials.

The synthesis of 2-(3,5-Dibromophenyl) 4,4,5,5-tetramethyl-1,3,2-dioxaborolane typically involves a multi-step process that begins with the formation of a boronic acid or boronic ester from a suitable starting material. One common approach is to use a transition metal-catalyzed coupling reaction, such as the Suzuki-Miyaura coupling, to introduce the boronic ester functionality. The presence of the bromine substituents on the phenyl ring enhances the reactivity of the compound and allows for further functionalization through various substitution reactions.

In recent years, significant advancements have been made in the synthesis and application of 2-(3,5-Dibromophenyl) 4,4,5,5-tetramethyl-1,3,2-dioxaborolane. Researchers have explored its use in the development of novel therapeutic agents and materials with improved properties. For instance, studies have shown that this compound can be used as a key intermediate in the synthesis of compounds with potential anticancer and antiviral activities. The ability to introduce multiple functional groups through its reactive sites makes it an attractive candidate for drug discovery and development.

The chemical structure of 2-(3,5-Dibromophenyl) 4,4,5,5-tetramethyl-1,3,2-dioxaborolane consists of a dioxaborolane ring with a substituted phenyl group. The dioxaborolane ring is known for its stability and reactivity in various chemical transformations. The bromine substituents on the phenyl ring provide additional sites for functionalization and can be selectively modified to introduce desired functionalities. This versatility has led to its widespread use in synthetic chemistry and materials science.

One of the key applications of 2-(3,5-Dibromophenyl) 4,4,5,5-tetramethyl-1,3,2-dioxaborolane is in the field of medicinal chemistry. It serves as a valuable building block in the synthesis of complex organic molecules with therapeutic potential. For example, it has been used to synthesize compounds that target specific biological pathways involved in diseases such as cancer and viral infections. The ability to fine-tune the properties of these compounds through precise chemical modifications has opened up new avenues for drug discovery.

In addition to its applications in medicinal chemistry, 2-(3,5-Dibromophenyl) 4,4,5,5-tetramethyl-1,3,2-dioxaborolane has also found use in materials science. Its unique chemical structure makes it suitable for the synthesis of polymers and other advanced materials with tailored properties. For instance, researchers have explored its use in the development of functional polymers with enhanced mechanical strength and thermal stability. These materials have potential applications in various industries such as electronics and biotechnology.

The recent advancements in synthetic methods have further expanded the utility of 2-(3,5-Dibromophenyl) 4,4，5，5-tetramethyl-1，3，2-dioxaborolane. New catalysts and reaction conditions have been developed to improve the efficiency and selectivity of its synthesis. These improvements have not only reduced the cost and environmental impact of its production but also enabled more complex molecular architectures to be synthesized using this compound as a starting material.

In conclusion, 2-(3，5-Dibromophenyl) 4，4，5，5-tetramethyl-1，3，2-dioxaborolane (CAS No. 408492-26-2) is a highly versatile compound with significant potential in both synthetic chemistry and medicinal chemistry. Its unique chemical structure and reactivity make it an essential reagent in various chemical transformations and a valuable building block for the synthesis of complex organic molecules with therapeutic potential. As research continues to advance in this field, 2-(3，5-Dibromophenyl) 4，4，5，5-tetramethyl-1，3，2-dioxaborolane is likely to play an increasingly important role in drug discovery and materials science.